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Introduction
Zinc peroxide (ZnO₂) is a fine, white to yellowish powder that serves as a potent oxidizing

agent in various pyrotechnic compositions.[1][2] Its utility in research-focused pyrotechnics

stems from its ability to provide a controlled release of oxygen upon decomposition, which can

be tailored for specific applications ranging from smoke generation to special effects and

ignition systems.[3][4] Unlike some other common oxidizers, the primary decomposition product

of zinc peroxide is zinc oxide (ZnO), a relatively benign and environmentally stable compound.

[5] This characteristic, along with its thermal decomposition properties, makes it a subject of

interest for the development of novel pyrotechnic formulations.

These application notes provide a comprehensive overview of the use of zinc peroxide in

pyrotechnic mixtures for a scientific audience. Detailed protocols for the preparation and

characterization of these mixtures are outlined, along with a summary of their performance

characteristics. Safety precautions are also detailed to ensure safe handling and application in

a research environment.

Physical and Chemical Properties of Zinc Peroxide
A thorough understanding of the physical and chemical properties of zinc peroxide is crucial

for its safe and effective use in pyrotechnic research.
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Property Value Reference

Chemical Formula ZnO₂ [1]

Molar Mass 97.41 g/mol [1]

Appearance White to yellowish powder [1]

Density Approximately 1.57 g/cm³ [1]

Decomposition Temperature

Begins to decompose above

150°C, with rapid

decomposition at 200°C.[1][4]

[1][4]

Solubility Insoluble in water [1]

Applications in Pyrotechnic Research
Zinc peroxide is a versatile oxidizing agent in pyrotechnics, primarily utilized in compositions

where a controlled and relatively low-temperature oxygen release is desired. Its applications in

a research context include:

Smoke Compositions: Zinc peroxide, in combination with organic fuels and chlorine donors

like hexachloroethane, can produce dense white smoke screens.[6] The heat from the initial

reaction decomposes the zinc peroxide, and the subsequent reactions form zinc chloride,

which is hygroscopic and forms an aerosol of fine droplets, creating the smoke effect.

Flare and Illuminating Compositions: When mixed with metallic fuels such as magnesium or

aluminum, zinc peroxide can be used in flare compositions to produce bright light. The

selection of the metallic fuel influences the color and intensity of the light output.

Gas Generators: The decomposition of zinc peroxide releases oxygen gas, making it a

candidate for gas-generating compositions. These can be used for inflation devices or to

create pressure for mechanical work in various research apparatuses.

Ignition and Primer Mixtures: Due to its reactivity with certain fuels, zinc peroxide can be a

component in primer compositions for igniting other, less sensitive pyrotechnic mixtures.[3]

Experimental Protocols
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The following protocols provide a general framework for the preparation and characterization of

zinc peroxide-based pyrotechnic mixtures. All work must be conducted in a properly ventilated

fume hood, with appropriate personal protective equipment (PPE), including safety glasses,

flame-retardant lab coat, and gloves. Static electricity discharge precautions should be taken.

Protocol 1: Synthesis of Zinc Peroxide
For research applications requiring high-purity zinc peroxide, the following synthesis protocol

can be adapted.

Materials:

Zinc Acetate (Zn(CH₃COO)₂)

Hydrogen Peroxide (H₂O₂, 30%)

Deionized Water

Ammonium Hydroxide (NH₄OH, 5%)

Methanol

Procedure:

Dissolve zinc acetate in a minimum amount of deionized water.

Slowly add an equimolar solution of hydrogen peroxide to the zinc acetate solution with

constant stirring at approximately 50°C.

A white precipitate of zinc peroxide will form. Continue stirring for 2 hours.

Filter the precipitate using a Buchner funnel and wash it several times with deionized water

to remove any unreacted starting materials.

Subsequently, wash the precipitate with methanol to aid in drying.

Dry the resulting zinc peroxide powder in a desiccator at room temperature.

Diagram: Synthesis of Zinc Peroxide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/product/b074919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Reaction

Purification and Drying

Zinc Acetate Solution

Mixing and Stirring at 50°C

Hydrogen Peroxide Solution

Precipitation of ZnO₂

Filtration

Washing (Water & Methanol)

Drying

Pure Zinc Peroxide Powder

Click to download full resolution via product page

Caption: Workflow for the synthesis of zinc peroxide.

Protocol 2: Preparation of a Zinc Peroxide-Based Smoke
Composition
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This protocol details the preparation of a basic white smoke composition.

Materials:

Zinc Peroxide (ZnO₂)

Hexachloroethane (C₂Cl₆)

Zinc Powder (Zn)

Binder (e.g., nitrocellulose lacquer)

Procedure:

Ensure all materials are finely powdered and dry.

On a non-sparking surface, carefully and separately weigh the required amounts of zinc
peroxide, hexachloroethane, and zinc powder. A common starting ratio is 40-50% zinc
peroxide, 30-40% hexachloroethane, and 10-20% zinc powder.

Gently mix the powders using the diapering method on a sheet of paper until a homogenous

mixture is obtained. Avoid grinding or applying friction.

Add a small amount of binder dissolved in a suitable solvent (e.g., acetone for nitrocellulose)

to form a workable paste.

Press the paste into a suitable casing and allow it to dry completely in a well-ventilated area,

away from any ignition sources.

Protocol 3: Characterization of Pyrotechnic Properties
1. Burn Rate Measurement:

Press the pyrotechnic composition into a tube of known length and internal diameter.

Ignite one end of the tube and record the time it takes for the combustion to travel the entire

length.
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The burn rate is calculated as the length of the composition divided by the burn time

(typically expressed in mm/s).

2. Ignition Temperature:

Use a differential scanning calorimeter (DSC) or a thermogravimetric analyzer (TGA) to

determine the onset temperature of the exothermic decomposition of the mixture.

Heat a small, accurately weighed sample of the mixture at a controlled rate (e.g., 10°C/min)

in an inert atmosphere. The temperature at which a sharp increase in heat flow (DSC) or a

rapid mass loss (TGA) occurs is the ignition temperature.

3. Spectral Analysis (for flares):

Ignite a small sample of the flare composition in a controlled environment.

Use a spectrometer to capture the light emitted during combustion.

Analyze the resulting spectrum to identify the emission lines of the constituent elements and

characterize the color and intensity of the light produced.

Quantitative Data of Pyrotechnic Mixtures
The following tables summarize the composition and observed reactivity of various zinc
peroxide-based pyrotechnic mixtures as described in the literature. It is important to note that

the reactivity descriptions are qualitative and performance can vary based on factors such as

particle size, confinement, and ignition method.

Table 1: Zinc Peroxide with Metallic Fuels[4]
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Fuel
Zinc Peroxide
(wt%)

Fuel (wt%)
Observed
Reactivity upon
Ignition

Magnesium 50 50 Violent

Titanium 50 50 Very Violent

Zirconium 50 50 Very Violent

Cerium-Magnesium 50 50 Detonation

Iron Powder 50 50 Gradual, with red heat

Tantalum Powder 50 50 Gradual

Table 2: Zinc Peroxide with Non-Metallic and Organic Fuels[4]

Fuel
Zinc Peroxide
(wt%)

Fuel (wt%)
Observed
Reactivity upon
Ignition

Calcium Silicide 50 50 Gradual

Polyoxymethylene 85 15 Vigorous

Lactose 85 15 Vigorous

Polyethylene 85 15 Vigorous

Reaction Pathways and Experimental Workflow
The following diagrams illustrate the general reaction pathway for a zinc peroxide-based

pyrotechnic mixture and a typical experimental workflow for its evaluation.

Diagram: Generalized Reaction Pathway
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Caption: Generalized reaction pathway for a zinc peroxide pyrotechnic mixture.

Diagram: Experimental Workflow for Pyrotechnic Characterization
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Caption: Experimental workflow for pyrotechnic mixture characterization.

Safety Considerations
The handling of zinc peroxide and its pyrotechnic mixtures requires strict adherence to safety

protocols to mitigate potential hazards.

Strong Oxidizer: Zinc peroxide is a strong oxidizing agent and can form explosive mixtures

with combustible materials.[4] It can accelerate the burning of other materials.

Friction and Heat Sensitivity: Mixtures containing zinc peroxide may be sensitive to ignition

by friction, static electricity, or heat.

Health Hazards: Zinc peroxide is an irritant to the skin, eyes, and respiratory system.

Inhalation of dust should be avoided.

Storage: Store zinc peroxide in a cool, dry, well-ventilated area away from combustible

materials and sources of ignition. Keep containers tightly closed.

Disposal: Dispose of zinc peroxide and its pyrotechnic mixtures in accordance with local,

state, and federal regulations for hazardous materials. Do not dispose of in general waste or

down the drain.
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By following these application notes and protocols, researchers can safely and effectively

utilize zinc peroxide in their pyrotechnic research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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